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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875 Get Quote

Technical Support Center: Prisma VLC Dycal
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on optimizing the light-curing time for Prisma VLC Dycal,
particularly in deep cavity applications.

Frequently Asked Questions (FAQs)
Q1: What is the general recommended curing time for Prisma VLC Dycal?

A1: The manufacturer, Dentsply Sirona, suggests a 20-second light cure for Prisma VLC
Dycal.[1] However, this is a general recommendation and may not be sufficient for thicknesses

greater than what is typically used for a liner in deep cavities.

Q2: What is the maximum recommended thickness for a single layer of Prisma VLC Dycal in a

deep cavity?

A2: For deep cavities where the remaining dentin thickness is less than 1 mm, it is advisable to

apply Prisma VLC Dycal only in the deepest areas.[2] While no specific maximum thickness is

provided by the manufacturer, best practices suggest applying it in thin increments (e.g., 0.5

mm) to ensure complete polymerization.

Q3: Can Prisma VLC Dycal inhibit the polymerization of overlying composite restorations?
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A3: No, Prisma VLC Dycal is formulated so that it will not inhibit the polymerization of acrylic

and composite restorative materials placed over it.[3]

Q4: What factors can affect the curing depth of Prisma VLC Dycal?

A4: Several factors can influence the depth of cure, including the thickness of the material, the

intensity and wavelength of the curing light, the duration of light exposure, and the distance of

the light guide tip from the material's surface.[4]

Q5: How can I be certain that the Prisma VLC Dycal at the base of a deep cavity is fully

cured?

A5: Visual inspection of the surface is not a reliable indicator of complete curing at depth. The

most accurate way to ensure complete polymerization is to follow a validated experimental

protocol to determine the optimal curing time for the specific thickness and light-curing unit

used in your research. A common method is to assess the hardness of the material at various

depths.
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Issue Possible Cause Recommended Solution

Soft or Uncured Material at the

Bottom of the Cavity

Insufficient curing time for the

applied thickness.

Increase the light-curing time.

It is crucial to determine the

necessary exposure time for a

given thickness with your

specific light-curing unit.

Consider placing the material

in thinner increments.

Low light intensity from the

curing unit.

Check the output of your

curing light using a radiometer.

Ensure the light guide is clean

and free of debris.[5]

Incorrect positioning of the

light guide.

Position the light guide tip as

close as possible to the

material without touching it,

and ensure it is perpendicular

to the surface for direct light

access.

Dislodgement of the Prisma

VLC Dycal Layer

Incomplete polymerization

leading to poor adhesion.

Ensure the material is fully

cured by optimizing the curing

time and technique.

Contamination of the cavity

preparation.

Ensure the cavity is properly

isolated and dry before

applying the material.

Material appears opaque or

discolored after curing
Incomplete polymerization.

Re-evaluate your curing

protocol, including time, light

intensity, and application

thickness.

Contamination during

placement.

Use clean instruments and

maintain a sterile field during

application.
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Experimental Protocols
Determining Optimal Light-Curing Time for Prisma VLC
Dycal
This protocol outlines a method to determine the relationship between the thickness of Prisma
VLC Dycal and the required light-curing time to achieve adequate polymerization. This method

is adapted from the ISO 4049 standard for depth of cure determination and incorporates

hardness testing for a more quantitative assessment.

Materials:

Prisma VLC Dycal

Light-curing unit with a known and consistent output

Cylindrical molds (e.g., stainless steel or Teflon) with a 4 mm internal diameter and varying

heights (e.g., 0.5 mm, 1.0 mm, 1.5 mm, 2.0 mm)

Glass slides and Mylar strips

Microhardness tester (e.g., Vickers or Knoop)

Plastic filling instrument

Timer

Methodology:

Sample Preparation:

Place a Mylar strip on a glass slide.

Position a cylindrical mold of a specific height (e.g., 0.5 mm) on the Mylar strip.

Fill the mold with Prisma VLC Dycal, ensuring there are no voids.
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Place a second Mylar strip on top and gently press with another glass slide to create a flat

surface and extrude any excess material.

Light Curing:

Remove the top glass slide and Mylar strip.

Position the tip of the light-curing unit directly on the surface of the mold.

Light-cure the sample for a predetermined time (e.g., 20, 30, 40, 50, 60 seconds). A

separate sample should be prepared for each time point and thickness.

Hardness Testing:

After curing, carefully remove the specimen from the mold.

Measure the Knoop or Vickers hardness on the top surface (exposed to the light) and the

bottom surface. Take at least three readings at each surface and calculate the average.

The bottom surface hardness should be at least 80-85% of the top surface hardness to be

considered adequately cured.

Data Analysis:

Record the hardness values for each thickness and curing time combination.

Determine the minimum curing time required to achieve the 80-85% bottom-to-top

hardness ratio for each thickness.

Plot the data to visualize the relationship between material thickness and required curing

time.

Data Presentation
The following table presents hypothetical data from the experimental protocol described above

to illustrate the expected relationship between Prisma VLC Dycal thickness, curing time, and

the resulting bottom-to-top surface hardness ratio.
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Table 1: Hypothetical Curing Time Optimization for Prisma VLC Dycal

Thickness
(mm)

Curing Time
(seconds)

Top Surface
Hardness
(KHN)

Bottom
Surface
Hardness
(KHN)

Bottom/Top
Hardness
Ratio (%)

0.5 20 55 48 87%

30 56 50 89%

1.0 20 54 40 74%

30 55 47 85%

40 56 50 89%

1.5 30 55 39 71%

40 56 46 82%

50 57 51 89%

2.0 40 56 37 66%

50 57 45 79%

60 58 50 86%

Note: This table contains example data for illustrative purposes. Researchers should generate

their own data based on their specific equipment and experimental conditions.

Visualizations

Sample Preparation Light Curing Hardness Testing Data Analysis

Place Mylar strip on glass slide Position mold of specific thickness Fill mold with Prisma VLC Dycal Cover with Mylar and press Position light guide Cure for designated time Remove specimen from mold Measure top and bottom surface hardness Calculate Bottom/Top Hardness Ratio Determine optimal curing time for each thickness Plot relationship between thickness and curing time

Click to download full resolution via product page
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Caption: Experimental workflow for determining optimal curing time.

Issue: Soft/Uncured Material at Depth

Was recommended curing time for the thickness used?

Solution: Increase curing time or use thinner increments

No

Is the curing light output adequate?

Yes

Problem Resolved

Solution: Check radiometer reading and clean light guide

No

Was the light guide positioned correctly?

Yes

Solution: Ensure close, perpendicular positioning

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for incomplete curing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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